(3,4-dimethoxyphenyl)[4-(4-methoxyphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl]methanone

• IUPAC Name: (3,4-dimethoxyphenyl)-[4-(4-methoxyphenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]methanone
• InChI: InChI=1S/C24H21NO6S/c1-29-18-11-9-17(10-12-18)25-15-23(32(27,28)22-7-5-4-6-19(22)25)24(26)16-8-13-20(30-2)21(14-16)31-3/h4-15H,1-3H3
• InChI Key: VOCSOEPUPSGIDG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C=C(S(=O)(=O)C3=CC=CC=C32)C(=O)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C24H21NO6S
• Molecular Weight: 451.5 g/mol
• CAS No.: 1114658-58-0

Description

(3,4-dimethoxyphenyl)[4-(4-methoxyphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl]methanone is a useful research compound. Its molecular formula is C24H21NO6S and its molecular weight is 451.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

• Xanthones and Benzoxanthenes Synthesis : The compound is involved in reactions leading to the synthesis of xanthones and benzoxanthenes, showcasing its potential in complex organic syntheses (Johnson et al., 2010).
• Bromophenol Derivatives Synthesis : It serves as a precursor in the synthesis of bromophenol derivatives, indicating its role in the creation of novel chemical entities (Çetinkaya et al., 2011).

Antioxidant Properties

• Antioxidant Power : The derivatives of this compound show promising antioxidant properties, comparable to standard antioxidants like BHA and BHT (Çetinkaya et al., 2012).

Inhibition of Carbonic Anhydrase

• Carbonic Anhydrase Inhibition : Certain derivatives exhibit inhibitory activity against human cytosolic carbonic anhydrase II, suggesting potential therapeutic applications (Balaydın et al., 2012).

Electrochemical Synthesis

• Electrochemical Synthesis : It has been used as a starting material in the electrochemical synthesis of novel 8-amino-1,4-benzoxazine derivatives, highlighting its utility in advanced synthesis techniques (Largeron & Fleury, 1998).

Anticancer Properties

• Potential Anticancer Agent : Derivatives of this compound have been explored for their anticancer properties, showing selective cytotoxicity against tumorigenic cell lines (Hayakawa et al., 2004).

Antimitotic and Vascular Disrupting Activities

• Antimitotic and Vascular Disrupting Agents : Some derivatives display significant antiproliferative activity and tubulin affinity, suggesting their potential as antimitotic and vascular disrupting agents (Chang et al., 2014).